Cas no 104961-58-2 (1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-)
![1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl- structure](https://www.kuujia.com/scimg/cas/104961-58-2x300.png)
104961-58-2 structure
Product Name:1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-
CAS No:104961-58-2
Molecular Formula:C19H19NO5S
Molecular Weight:373.422864198685
CID:1148329
1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl- Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-
- 1H-Indole-2-carboxylic acid, 5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-
-
- InChIKey: HHLNGUCCCRWZIP-UHFFFAOYSA-N
- Inchi: 1S/C19H19NO5S/c1-12(2)26(23,24)18-15-11-14(25-3)9-10-16(15)20(17(18)19(21)22)13-7-5-4-6-8-13/h4-12H,1-3H3,(H,21,22)
- SMILES: N1(C2=CC=CC=C2)C2=C(C=C(OC)C=C2)C(S(C(C)C)(=O)=O)=C1C(O)=O
Computed Properties
- Exact Mass: 373.09847
Experimental Properties
- PSA: 85.6
- Boiling Point: 532.0±50.0 °C(Predicted)
- Melting Point: 171-173 °C
- pka: 2.87±0.30(Predicted)
- Density: 1.32±0.1 g/cm3(Predicted)
1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl- Related Literature
-
Michael Luciano,Mohsen Erfanzadeh,Feifei Zhou,Hua Zhu,Tobias Bornhütter,Beate Röder,Quing Zhu,Christian Brückner Org. Biomol. Chem., 2017,15, 972-983
-
Hanmei Fu,Chunli Jiang,Chunhua Luo,Hechun Lin CrystEngComm, 2022,24, 6910-6916
-
Yupeng Shen,Fancy Qian Wang,Jie Liu,Yaguang Guo,Xiaoyin Li,Guangzhao Qin,Ming Hu,Qian Wang Nanoscale, 2018,10, 6099-6104
-
4. High-performance piezoelectric energy harvesting of vertically aligned Pb(Zr,Ti)O3 nanorod arrays†Wenchao Jin,Zhao Wang,Hao Huang,Xiaokang Hu,Yahua He,Meng Li,Luying Li,Yihua Gao,Yongming Hu,Haoshuang Gu RSC Adv., 2018,8, 7422-7427
-
Steven M. Bischof,Brian G. Hashiguchi,Kapil S. Lokare,Niles Gunsalus,Mohammed Yousufuddin,Roy A. Periana RSC Adv., 2014,4, 43335-43335
-
David Balcells,Ainara Nova Dalton Trans., 2016,45, 5504-5513
-
Sung Bae Kim,Rika Fujii Photochem. Photobiol. Sci., 2020,19, 524-529
-
Eleonora Romeo,Francesc Illas Chem. Sci., 2023,14, 3622-3629
-
Yuyan Wang,Peiru Chen,Dali Wang,Tingyu Sun,Zheyu Zhang,Ruimeng Wang,Xi Kang,Yang Fang,Hao Lu,Jiansong Cai,Mengqi Ren,Sijia S. Dong RSC Chem. Biol., 2023,4, 138-145
104961-58-2 (1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-) Related Products
- 103-25-3(Methyl 3-Phenylpropionate(3-Phenylpropionic Acid Methyl Ester))
- 110-76-9(2-Ethoxyethylamine)
- 118-29-6(2-(hydroxymethyl)-2,3-dihydro-1H-isoindole-1,3-dione)
- 372-30-5(Ethyl 4,4,4-trifluoro-3-hydroxybutanoate)
- 80-18-2(Methyl benzenesulfonate)
- 366-99-4(3-Fluoro-4-methoxyaniline)
- 3484-18-2(2-Ethyl-1H-indole)
- 3066-90-8(2,3-Dimethoxy-5-methyl-1,4-hydroquinone)
- 329-59-9(methyl 4-fluoro-3-nitro-benzoate)
- 122-07-6((2,2-dimethoxyethyl)(methyl)amine)
Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
http://www.haoxiangbio.com
Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
